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Compound of Interest

Compound Name: 4,4-Dimethyl-2-pentanone

Cat. No.: B109323 Get Quote

An In-depth Technical Guide to 4,4-Dimethyl-2-pentanone

Abstract
This technical guide provides a comprehensive overview of 4,4-Dimethyl-2-pentanone, a

ketone with applications in organic synthesis. The document details its chemical identity,

physicochemical properties, and spectroscopic data. Furthermore, it outlines a representative

synthetic protocol and potential applications relevant to researchers and professionals in

chemical and pharmaceutical development.

Chemical Identity and Structure
4,4-Dimethyl-2-pentanone, also known by synonyms such as Methyl neopentyl ketone, is an

aliphatic ketone.[1][2][3][4] Its structure features a carbonyl group at the second position of a

pentane chain, with two methyl groups attached to the fourth carbon.

IUPAC Name: 4,4-dimethylpentan-2-one[5][6][7]

CAS Number: 590-50-1[1][2][3][4][5]

Molecular Formula: C₇H₁₄O[1][5][6]

Molecular Weight: 114.19 g/mol [1][5][6]

SMILES: CC(=O)CC(C)(C)C[8]
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InChI Key: AZASWMGVGQEVCS-UHFFFAOYSA-N[5][6]

The chemical structure of 4,4-Dimethyl-2-pentanone is as follows:

Physicochemical Properties
The physical and chemical properties of 4,4-Dimethyl-2-pentanone are summarized in the

table below. The compound is a clear, colorless to light yellow liquid at room temperature.[1][9]

It is classified as a highly flammable liquid.[5][9]

Property Value Reference

Appearance
Clear colorless to light yellow

liquid
[1][9]

Density 0.809 g/mL at 25 °C [1]

Boiling Point 125-130 °C [1][8]

Melting Point -64 °C [1][10]

Flash Point 19 °C (66.2 °F) - closed cup

Refractive Index n20/D 1.404 [1]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 4,4-Dimethyl-2-
pentanone. Key spectral information is summarized below.

Spectroscopy Data Highlights

¹H NMR Spectral data is available for this compound.[11]

¹³C NMR Spectra have been recorded in CDCl₃.[12]

Mass Spectrometry
Electron ionization mass spectra are available.

[3]

Infrared (IR) Spectroscopy
Gas-phase IR spectra have been documented.

[4]
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Experimental Protocols
Synthesis of 4,4-Dimethyl-2-pentanone
While multiple synthetic routes are possible, a common method for preparing ketones involves

the oxidation of secondary alcohols or the reaction of an acid chloride with an organocuprate

reagent. A plausible synthesis for 4,4-Dimethyl-2-pentanone could involve the oxidation of

4,4-dimethyl-2-pentanol.

General Protocol for Oxidation of a Secondary Alcohol:

Dissolution: The secondary alcohol (4,4-dimethyl-2-pentanol) is dissolved in a suitable

organic solvent, such as dichloromethane or acetone.

Addition of Oxidizing Agent: A solution of an oxidizing agent (e.g., pyridinium chlorochromate

(PCC) or a Swern oxidation cocktail) is added slowly to the alcohol solution at a controlled

temperature, typically 0 °C to room temperature.

Reaction Monitoring: The reaction progress is monitored by techniques such as thin-layer

chromatography (TLC) or gas chromatography (GC).

Workup: Once the reaction is complete, the mixture is quenched, often with the addition of a

reducing agent like sodium bisulfite if a chromium-based oxidant is used. The organic layer is

then washed with aqueous solutions (e.g., dilute acid, brine) to remove byproducts and

unreacted reagents.

Purification: The crude product is dried over an anhydrous salt (e.g., MgSO₄), filtered, and

the solvent is removed under reduced pressure. The resulting ketone is then purified,

typically by distillation.

Below is a workflow diagram illustrating this general synthetic and purification process.
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Diagram 1: General Synthesis and Purification Workflow

Synthesis

Workup

Purification

Dissolve Alcohol
in Solvent

Add Oxidizing
Agent

Monitor Reaction
(TLC/GC)

Quench Reaction

Reaction Complete

Aqueous Washes

Dry Organic Layer

Solvent Evaporation

Distillation

final_product

Pure Ketone

Click to download full resolution via product page

Caption: Diagram 1: General Synthesis and Purification Workflow.
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Applications in Organic Synthesis
4,4-Dimethyl-2-pentanone serves as a reagent in various organic transformations. Its primary

utility is as a building block for more complex molecules.

Synthesis of Tertiary Alcohols: It has been used as a starting material in the synthesis of

3,4,4,5-tetramethyl-3-hexanol.[13]

Atmospheric Chemistry Research: The compound has been utilized in studies of gas-phase

reactions involving hydroxyl radicals and 2,2,4-trimethylpentane.[13]

While direct applications in drug development are not prominently documented, its role as a

synthetic intermediate for creating sterically hindered molecules could be of interest to

medicinal chemists.

Safety Information
4,4-Dimethyl-2-pentanone is a hazardous substance that requires careful handling.

Hazards: It is a highly flammable liquid and vapor (H225).[5] It may cause irritation and

central nervous system (CNS) depression.[14]

Precautions: Keep away from heat, sparks, open flames, and hot surfaces.[9] Use non-

sparking tools and take precautionary measures against static discharge.[1] Wear

appropriate personal protective equipment (PPE), including gloves and eye protection.

Conclusion
4,4-Dimethyl-2-pentanone is a well-characterized ketone with established physicochemical

and spectroscopic properties. It serves as a useful intermediate in organic synthesis for

creating sterically demanding structures. Proper safety protocols must be strictly adhered to

during its handling and use due to its flammability and potential health hazards. This guide

provides foundational data to support its application in research and development settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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